![molecular formula C15H21NO4 B1409565 tert-butyl 4-((S)-2-(methoxycarbonyl)-2-aminoethyl)benzoate CAS No. 791577-51-0](/img/structure/B1409565.png)
tert-butyl 4-((S)-2-(methoxycarbonyl)-2-aminoethyl)benzoate
Overview
Description
“tert-butyl 4-((S)-2-(methoxycarbonyl)-2-aminoethyl)benzoate” is a chemical compound. The tert-butyl group in this compound is known for its unique reactivity pattern, which is highlighted by its characteristic applications . It is used in chemical transformations and has relevance in biosynthetic and biodegradation pathways .
Synthesis Analysis
The synthesis of compounds with a tert-butyl group can be achieved through various methods. For instance, a straightforward method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems .Chemical Reactions Analysis
The tert-butyl group in this compound is known for its unique reactivity pattern, which is highlighted by its characteristic applications . It is used in chemical transformations and has relevance in biosynthetic and biodegradation pathways .Scientific Research Applications
Synthesis of N-Boc-Protected Anilines
tert-Butyl carbamate: is utilized in the palladium-catalyzed synthesis of N-Boc-protected anilines . This process is crucial for protecting the amine group during chemical reactions, allowing for further manipulation of the molecule without affecting the sensitive am
Mechanism of Action
Target of Action
The tert-butyl group, a component of this compound, has been highlighted for its unique reactivity pattern and its implications in biosynthetic and biodegradation pathways .
Mode of Action
The tert-butyl group is known for its unique reactivity pattern, which is used in various chemical transformations . The introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been achieved using flow microreactor systems .
Biochemical Pathways
The tert-butyl group has been noted for its relevance in biosynthetic and biodegradation pathways .
Pharmacokinetics
The incorporation of tert-butyl groups in molecules can effectively increase molecular solubility , which could potentially impact the compound’s bioavailability.
Result of Action
The incorporation of two tert-butyl groups in molecules can reduce the aggregation-caused self-quenching of excitons in neat films by inhibiting intramolecular vibrational relaxation and intermolecular π–π stacking .
Action Environment
The environment can significantly influence the action, efficacy, and stability of a compound. For instance, the use of flow microreactor systems has been shown to make the process of introducing the tert-butoxycarbonyl group into various organic compounds more efficient, versatile, and sustainable compared to batch processes .
properties
IUPAC Name |
tert-butyl 4-[(2S)-2-amino-3-methoxy-3-oxopropyl]benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO4/c1-15(2,3)20-13(17)11-7-5-10(6-8-11)9-12(16)14(18)19-4/h5-8,12H,9,16H2,1-4H3/t12-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJXRCOXZKNNGBQ-LBPRGKRZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC=C(C=C1)CC(C(=O)OC)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)C1=CC=C(C=C1)C[C@@H](C(=O)OC)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl 4-((S)-2-(methoxycarbonyl)-2-aminoethyl)benzoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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